Cas no 41886-28-6 (2-(3-Chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde)

2-(3-Chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde is a versatile heterocyclic compound featuring a chlorophenyl-substituted triazole core with an aldehyde functional group. Its structural properties make it valuable as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of both the triazole ring and the aldehyde group allows for further derivatization through reactions such as condensation, cyclization, or nucleophilic addition. The 3-chlorophenyl substituent enhances its reactivity and potential for selective modifications. This compound is characterized by its stability under standard conditions and compatibility with a range of synthetic methodologies, making it a useful building block in medicinal and materials chemistry research.

2-(3-Chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde structure

41886-28-6 structure

Product Name:2-(3-Chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde

CAS No:41886-28-6

MF:C₉H₆ClN₃O

MW:207.616440296173

CID:2139580

Update Time:2025-06-07

2-(3-Chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(3-chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde
- 2-(3-chloro-phenyl)-2H-[1,2,3]triazole-4-carbaldehyde
- IWSSXGKTDMPCHE-UHFFFAOYSA-N
- 2-(3-Chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde
- Inchi： 1S/C9H6ClN3O/c10-7-2-1-3-9(4-7)13-11-5-8(6-14)12-13/h1-6H
- InChI Key： IWSSXGKTDMPCHE-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)N1N=CC(C=O)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 214
Topological Polar Surface Area: 47.8

2-(3-Chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde Pricemore >>

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Chemenu	CM519949-1g	2-(3-Chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde	41886-28-6	98%	1g	$485	2022-09-29
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TRC	C612225-250mg	2-(3-chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde	41886-28-6		250mg	$ 365.00	2022-06-06
Enamine	EN300-43200-0.05g	2-(3-chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde	41886-28-6		0.05g	$101.0	2023-04-30
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Enamine	EN300-43200-0.25g	2-(3-chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde	41886-28-6		0.25g	$216.0	2023-04-30
Enamine	EN300-43200-0.5g	2-(3-chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde	41886-28-6		0.5g	$407.0	2023-04-30
Enamine	EN300-43200-1.0g	2-(3-chlorophenyl)-2H-1,2,3-triazole-4-carbaldehyde	41886-28-6		1g	$528.0	2023-04-30
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